Cas no 1492-12-2 (D-Valine, N-acetyl-, methyl ester)

• Product Name: D-Valine, N-acetyl-, methyl ester
• CAS No: 1492-12-2
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 1321245
• PubChem ID: 11008407
• Update Time: 2025-04-20

D-Valine, N-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• D-Valine, N-acetyl-, methyl ester
• (R)-Methyl 2-acetamido-3-methylbutanoate
• CHEMBL3278863
• METHYL (2R)-2-ACETAMIDO-3-METHYLBUTANOATE
• 1492-12-2

• Inchi： 1S/C8H15NO3/c1-5(2)7(8(11)12-4)9-6(3)10/h5,7H,1-4H3,(H,9,10)/t7-/m1/s1
• InChI Key： KCHNPFJMSOGXIT-SSDOTTSWSA-N
• SMILES： O(C)C([C@@H](C(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 173.105
• Monoisotopic Mass: 173.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4A^2